Cas no 34331-80-1 (Oxazole,2-heptadecyl-4,5-dihydro-4,4-dimethyl-)

• Product name: Oxazole,2-heptadecyl-4,5-dihydro-4,4-dimethyl-
• CAS No: 34331-80-1
• MF: C₂₂H₄₃NO
• MW: 337.58292
• CID: 314379
• PubChem ID: 226850

Oxazole,2-heptadecyl-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole,2-heptadecyl-4,5-dihydro-4,4-dimethyl-
• 2-heptadecyl-4,4-dimethyl-5H-1,3-oxazole
• 2-heptadecyl-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• 4,4-dimethyl-2-heptadecyl-2-oxazoline
• AC1L5F2D
• AC1Q4UGZ
• AG-K-28448
• AR-1E1987
• CTK4H2159
• NSC17728
• SureCN9787850
• DTXSID30280636
• NSC-17728
• SCHEMBL9787850
• 34331-80-1
• Octadecanoic acid, DMOX derivative

• Inchi： InChI=1S/C22H43NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-23-22(2,3)20-24-21/h4-20H2,1-3H3
• InChI Key： NVSOSXIRJQBCAP-UHFFFAOYSA-N
• SMILES： C(C1=NC(C)(C)CO1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 337.33469
• Monoisotopic Mass: 337.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6Ų
• XLogP3: 8.8

Experimental Properties

• Density: 0.9
• Boiling Point: 412.7°Cat760mmHg
• Flash Point: 149°C
• Refractive Index: 1.48
• PSA: 21.59